N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide

• IUPAC Name: N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C19H23NO3/c1-4-22-11-12-23-17-10-6-9-16(13-17)19(21)20-18-14(2)7-5-8-15(18)3/h5-10,13H,4,11-12H2,1-3H3,(H,20,21)
• InChI Key: WWUIWVOQODJZMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC=C2C)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide, also known as DEET, is a widely used insect repellent. It was first developed by the US Army in the 1940s and has since become the most commonly used insect repellent in the world. DEET is effective against a wide range of insects, including mosquitoes, ticks, and fleas.

Scientific Research Applications

N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide has been extensively studied for its insect-repelling properties. It has been shown to be effective against a wide range of insects, including mosquitoes, ticks, and fleas. N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide has also been studied for its potential use in agriculture as a pesticide. Studies have shown that N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide can be effective in controlling pests in crops, such as cotton and corn.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide is not fully understood. It is believed that N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide works by interfering with the insect's ability to detect carbon dioxide and other chemicals that are produced by humans and animals. This makes it difficult for insects to locate their prey, which makes them less likely to bite.
Biochemical and Physiological Effects
N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide has been shown to have low toxicity in humans. However, it can cause skin irritation and allergic reactions in some individuals. N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide has also been shown to be toxic to some aquatic organisms, such as fish and amphibians.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide is a widely used insect repellent, which makes it readily available for use in lab experiments. However, its effectiveness can vary depending on the species of insect being studied. N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide can also be expensive, which may limit its use in some experiments.

Future Directions

There are several areas of research that could benefit from further study of N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide. One area of interest is the development of new insect repellents that are more effective and less toxic than N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide. Another area of interest is the use of N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide as a pesticide in agriculture. Further research is needed to determine the effectiveness of N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide in controlling pests in crops and its potential impact on the environment.
Conclusion
N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide is a widely used insect repellent that has been extensively studied for its insect-repelling properties. It is effective against a wide range of insects and has potential applications in agriculture as a pesticide. While N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide has low toxicity in humans, it can cause skin irritation and allergic reactions in some individuals. Future research is needed to develop new insect repellents and to determine the effectiveness of N-(2,6-dimethylphenyl)-3-(2-ethoxyethoxy)benzamide as a pesticide in agriculture.